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Compound of Interest

Compound Name: 2-(Dimethylamino)acetanilide-d6

Cat. No.: B15555156

In-Depth Technical Guide: 2-
(Dimethylamino)acetanilide-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-(Dimethylamino)acetanilide-d6, a
deuterated analog of 2-(Dimethylamino)acetanilide. This isotopically labeled compound is a
critical tool in various research applications, particularly in pharmacokinetic and metabolic
studies where it serves as an internal standard for mass spectrometry-based quantification.
The inclusion of six deuterium atoms provides a distinct mass shift, enabling precise
differentiation from its unlabeled counterpart without significantly altering its chemical
properties.

Core Physicochemical Properties

The fundamental properties of 2-(Dimethylamino)acetanilide-d6 are summarized below.
These data are essential for accurate experimental design and interpretation.
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Property Value Source
Molecular Formula C10DsHsN20 [1]
Molecular Weight 184.268 g/mol [1]
Accurate Mass 184.148 [1]

Logical Workflow for Use as an Internal Standard

The primary application of 2-(Dimethylamino)acetanilide-d6 is as an internal standard in
guantitative bioanalysis. The following diagram illustrates a typical workflow for its use in a
liquid chromatography-mass spectrometry (LC-MS) experiment to quantify the unlabeled
analyte in a biological matrix.
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Sample Preparation

Biological Sample (e.g., Plasma)

Y

Spike with 2-(Dimethylamino)acetanilide-d6 (Internal Standard)

Y

Protein Precipitation & Extraction

Prepared Sample

LC-MS/MS Analysis
Y

Inject Extract onto LC Column

Y

Chromatographic Separation

Y

Mass Spectrometric Detection (MRM)

Peak Areas
Data Processing
Y
Generate Calibration Curve Calculate Analyte/IS Peak Area Ratio

.y

Quantify Analyte Concentration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15555156?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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